Cas no 1374659-27-4 (2-(Difluoromethyl)-3,5-difluoropyridine)

• Product Name: 2-(Difluoromethyl)-3,5-difluoropyridine
• CAS No: 1374659-27-4
• MF: C₆H₃F₄N
• MW: 165.08833527565
• MDL: MFCD22199304
• CID: 4697706
• Update Time: 2025-11-02

2-(Difluoromethyl)-3,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,5-difluoro-pyridine
• 3,5-Difluoro-2-(difluoromethyl)pyridine
• 2-(difluoromethyl)-3,5-difluoropyridine
• 2-(Difluoromethyl)-3,5-difluoropyridine

• MDL： MFCD22199304
• Inchi： 1S/C6H3F4N/c7-3-1-4(8)5(6(9)10)11-2-3/h1-2,6H
• InChI Key： XBFNYIPEEGQIKO-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(Difluoromethyl)-3,5-difluoropyridine

Research Brief on 2-(Difluoromethyl)-3,5-difluoropyridine (CAS: 1374659-27-4) in Chemical Biology and Pharmaceutical Applications

2-(Difluoromethyl)-3,5-difluoropyridine (CAS: 1374659-27-4) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and difluoro substitutions, exhibits promising properties for drug discovery and development. Recent studies have explored its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents targeting various diseases.

The structural features of 2-(Difluoromethyl)-3,5-difluoropyridine make it an attractive candidate for medicinal chemistry applications. The presence of fluorine atoms enhances the metabolic stability, lipophilicity, and bioavailability of the resulting compounds. Recent research has focused on its incorporation into heterocyclic scaffolds to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, studies have demonstrated its utility in the development of novel anti-inflammatory and anticancer agents, where the fluorine substitutions play a critical role in improving target binding affinity and selectivity.

One of the key advancements in the application of 2-(Difluoromethyl)-3,5-difluoropyridine is its use in the synthesis of small molecule inhibitors targeting protein kinases. Kinases are a major class of drug targets in oncology and other therapeutic areas, and the ability to fine-tune inhibitor properties through fluorinated pyridine derivatives has opened new avenues for drug design. Recent publications have highlighted the successful incorporation of this compound into kinase inhibitors with improved potency and reduced off-target effects, as evidenced by in vitro and in vivo studies.

In addition to its role in kinase inhibitor development, 2-(Difluoromethyl)-3,5-difluoropyridine has also been investigated for its potential in agrochemical applications. The fluorinated pyridine core is known to confer resistance to metabolic degradation, making it a valuable component in the design of next-generation pesticides and herbicides. Preliminary studies have shown that derivatives of this compound exhibit enhanced activity against a range of agricultural pests, with improved environmental stability compared to non-fluorinated analogs.

The synthesis and characterization of 2-(Difluoromethyl)-3,5-difluoropyridine have been the subject of several recent publications. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to access this compound and its derivatives with high efficiency and selectivity. These synthetic advances have facilitated the exploration of its chemical space and enabled the rapid generation of libraries of fluorinated pyridine-based compounds for biological evaluation.

Looking ahead, the potential of 2-(Difluoromethyl)-3,5-difluoropyridine in drug discovery and agrochemical development is vast. Ongoing research aims to further elucidate its mechanistic roles in biological systems and optimize its derivatives for specific applications. The compound's unique properties, combined with the growing interest in fluorinated pharmaceuticals, position it as a key player in the future of chemical biology and medicinal chemistry. Future studies are expected to explore its utility in additional therapeutic areas, such as neurodegenerative diseases and infectious diseases, where fluorinated compounds have shown promise.